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Abstract & Introduction
Cyclic ADP-ribose (cADPR) is a universal second messenger that mobilizes calcium (

) from intracellular stores, distinct from the inositol 1,4,5-trisphosphate (

) pathway.[1] While cADPR functions in mammalian systems (pancreatic

-cells, T-cells, cardiomyocytes), the sea urchin egg homogenate remains the "gold standard"
bioassay for characterizing cADPR activity, analogs, and antagonists.

Why Sea Urchin Eggs? Sea urchin eggs are metabolically poised for the massive calcium

explosion required for fertilization. They possess an exceptionally high density of cADPR-

sensitive

channels (Ryanodine Receptor-like) and, unlike intact mammalian cells, allow direct access to
the endoplasmic reticulum (ER) without the need for microinjection or membrane
permeabilization.
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This guide details a robust, self-validating protocol to prepare signal-competent egg

homogenates and quantify cADPR-mediated

release using fluorometry.[2]

Mechanistic Principle
The assay relies on an "intracellular mimic" system. We create a cell-free homogenate where

the ER vesicles remain intact and functional. By supplying ATP and an energy regeneration

system, the SERCA pumps actively sequester

into the vesicles. Upon addition of cADPR, the RyR-like channels open, causing a rapid,
transient release of

back into the medium, which is detected by a fluorescent indicator (e.g., Fluo-3).
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Figure 1: Mechanism of cADPR-induced calcium release in the microsome-rich homogenate

system.

Material Preparation
A. Reagents & Buffers
Critical Note: Sea urchins are marine osmoconformers. Buffers must mimic the high osmolarity

(~1000 mOsm) and specific ionic composition of the egg cytosol to preserve channel function.
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Component Composition Purpose

0.5 M KCl 0.5 M KCl in Induces spawning when

injected.

Acidic Seawater
Artificial Seawater (ASW), pH

adjusted to 5.0 with HCl

Removes the jelly coat

(dejellying).

Calcium-Free ASW

460 mM NaCl, 10 mM KCl, 27

mM

, 29 mM

, 10 mM HEPES, 5 mM EGTA,

pH 8.0

Washing eggs to prevent

premature activation.

Intracellular Medium (ICM)

250 mM K-Gluconate, 250 mM

N-methyl-D-glucamine (NMG),

20 mM HEPES, 1 mM

, pH 7.2

Mimics cytosol; Gluconate

replaces

to prevent channel artifacts.

2X Energy Mix

2 mM ATP, 20 mM

Phosphocreatine, 20 U/mL

Creatine Phosphokinase

(CPK)

Drives SERCA pumps to load

vesicles.

Mito-Block Mix

2

g/mL Oligomycin, 2

g/mL Antimycin A, 2 mM

Prevents mitochondrial

uptake interference.

B. Biological Source[2][3][4][5][6][7][8][9]
Species:Strongylocentrotus purpuratus (Purple Sea Urchin) or Lytechinus pictus (White Sea

Urchin).

Sourcing: Obtain live adults from reputable marine biological supply centers. Maintain in

aquaria at 12–15°C.
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Figure 2: Step-by-step workflow from live animal to functional assay.[3]

Step 1: Spawning and Collection[11]
Inject 1–2 mL of 0.5 M KCl into the intracoelomic cavity of the sea urchin.

Shake the animal gently. Invert it over a beaker full of ASW.

Eggs are orange/yellow; Sperm is white.[4] Discard sperm. Collect eggs into the beaker.

Allow eggs to settle by gravity (approx. 10–15 min). Aspirate the supernatant.

Step 2: Dejellying (Crucial for Homogenate Quality)
Resuspend eggs in Acidic Seawater (pH 5.0) for 2–4 minutes. This dissolves the jelly coat

which can clog homogenizers and interfere with pipetting.

Alternatively, pass eggs gently through a nylon mesh (approx. 80–100

m pore size).

Wash eggs 3 times with Calcium-Free ASW to remove acidic water and debris.

Step 3: Homogenization[10]
Perform a final wash in Intracellular Medium (ICM).[3]

Resuspend the egg pellet in ICM to achieve a 50% (v/v) suspension (1 part eggs : 1 part

buffer).
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Transfer to a glass Dounce homogenizer.

Homogenize with Type A (tight) pestle for 10–15 strokes on ice. Do not froth.

(Optional) Centrifuge at 1,000 x g for 5 min at 4°C to remove nuclei and unlysed cells.

Collect the supernatant (crude homogenate).

Storage: The homogenate can be frozen in aliquots at -80°C. It retains activity for

months/years [1, 2].

Step 4: The Bioassay (Fluorometry)
Setup: Fluorescence Spectrophotometer (e.g., Hitachi or PerkinElmer) with stirring capability.

Temp: 17°C (Sea urchin physiological temp).

Cuvette Prep: Add 490

L of ICM containing 3

M Fluo-3 (free acid) into the cuvette.

Add Homogenate: Add 10–25

L of thawed egg homogenate. Start stirring.

Add Energy/Blockers: Add 2X Energy Mix and Mito-Block Mix.

Observation: Fluorescence will initially be high (cytosolic Ca) and then decrease

exponentially as SERCA pumps sequester Ca into the ER. This is the "loading phase"

(takes 5–10 mins).

Baseline: Wait until fluorescence stabilizes at a low baseline.

Challenge: Inject cADPR (final conc. 10–100 nM).

Observation: A sharp, rapid spike in fluorescence indicates

release.
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Validation & Troubleshooting
Self-Validating Controls
To prove the release is specific to the cADPR pathway and not a general leak or

contamination:

Desensitization Check:

Add saturating cADPR (100 nM). Observe spike.

Wait for re-uptake (baseline recovery).

Add cADPR (100 nM) again. Result: No response (homologous desensitization).

Add

(1

M). Result: distinct spike (heterologous system is intact).

Interpretation: This confirms the integrity of both pools [2].

Antagonist Profiling:

8-Amino-cADPR: Pre-incubate with this antagonist. It should block cADPR response but

not

response [3].

Heparin: Pre-incubate with heparin (100

g/mL). It should block

response but not cADPR response.

Troubleshooting Table
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Symptom Probable Cause Corrective Action

No "Loading" (Fluorescence

stays high)

SERCA inactive or ATP

depleted.

Fresh Energy Mix is required.

Ensure CPK is active. Check

temp (<20°C).

Weak cADPR response
Homogenate degradation or

receptor desensitization.

Use fresh aliquot. Ensure pH is

7.2. Avoid "frothing" during

homogenization.

High Background

Fluorescence

Dye leakage or mitochondrial

uptake.

Ensure Fluo-3 is "Free Acid"

(impermeant). Verify Antimycin

A/Oligomycin are fresh.

Clogging of pipette tips Jelly coat remains.
Improve dejellying step (pH 5.0

wash) or filter through mesh.

Data Analysis
Data is typically reported as Net Calcium Release or Relative Fluorescence Change (

).

Calibration: At the end of the run, add Triton X-100 (0.1%) to lyse vesicles (

), followed by EGTA (10 mM) to chelate all Ca (

).

Calculation:

(Where

for Fluo-3 is approx 390 nM).
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homogenate-bioassay-for-cadpr-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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